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Compound of Interest

Compound Name:
1,5-dimethyl-1H-indole-2-

carbaldehyde

Cat. No.: B1324310 Get Quote

In-Depth Technical Guide: 1,5-dimethyl-1H-
indole-2-carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,5-dimethyl-1H-indole-2-carbaldehyde is a heterocyclic organic compound featuring a

dimethylated indole core with a carbaldehyde group at the 2-position. The indole scaffold is a

prominent structural motif in a vast number of natural products and synthetic compounds of

significant interest in medicinal chemistry and materials science. This compound serves as a

versatile intermediate in the synthesis of more complex molecules, including potential

pharmaceutical agents, agrochemicals, and fluorescent probes.[1] The presence of the reactive

aldehyde group allows for a variety of chemical transformations, such as condensation and

cyclization reactions, making it a valuable building block in organic synthesis.[1]

Molecular Structure and Properties
The molecular structure of 1,5-dimethyl-1H-indole-2-carbaldehyde consists of a bicyclic

system with a benzene ring fused to a pyrrole ring. A methyl group is attached to the nitrogen

atom (position 1) of the indole ring, and another methyl group is at position 5 of the benzene

ring. The carbaldehyde group is located at the 2-position of the indole ring.
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Chemical Structure:

Caption: Molecular structure of 1,5-dimethyl-1H-indole-2-carbaldehyde.

Physicochemical Properties

A summary of the available physicochemical data for 1,5-dimethyl-1H-indole-2-carbaldehyde
is presented in the table below. It should be noted that detailed experimental data for this

specific compound is limited in publicly accessible literature.

Property Value Reference

CAS Number 883526-76-9 [1]

Molecular Formula C₁₁H₁₁NO [1]

Molecular Weight 173.2 g/mol [1]

Appearance Beige powder [1]

Purity ≥ 97% (by NMR) [1]

Storage Conditions 0-8°C [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 1,5-dimethyl-1H-indole-2-
carbaldehyde is not readily available in the surveyed literature, the synthesis of indole-2-

carbaldehydes is commonly achieved through established organic chemistry reactions. A

plausible synthetic route would involve the formylation of the corresponding 1,5-dimethyl-1H-

indole precursor. The Vilsmeier-Haack reaction is a widely used method for the formylation of

electron-rich heterocycles like indoles.

Hypothetical Synthetic Workflow:
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Caption: Generalized workflow for the synthesis of indole-2-carbaldehydes.

Applications in Research and Drug Development
1,5-dimethyl-1H-indole-2-carbaldehyde is primarily utilized as a chemical intermediate in

various research and development applications.

Key Application Areas:

Pharmaceutical Synthesis: This compound serves as a precursor for the synthesis of more

complex molecules with potential therapeutic activities. It is of particular interest in the

development of agents targeting neurological disorders.[1] The indole nucleus is a common

feature in many biologically active compounds.

Agrochemical Synthesis: Similar to its role in pharmaceuticals, it is a building block for novel

agrochemicals.[1]

Fluorescent Probes: The indole moiety is known for its fluorescent properties, and this

compound can be used in the development of fluorescent probes for biological imaging

applications.[1]

Organic Synthesis: It is a valuable starting material for the synthesis of a variety of complex

organic molecules and natural products.[1]

Potential Biological Significance and Signaling
Pathways
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While specific biological targets and signaling pathway interactions for 1,5-dimethyl-1H-
indole-2-carbaldehyde have not been detailed in the available literature, the broader class of

indole derivatives is known to interact with a wide range of biological targets. Given its

application in the development of drugs for neurological disorders, it is plausible that

derivatives of this compound may interact with receptors or enzymes involved in neuronal

signaling.

Hypothetical Signaling Pathway Involvement:

The following diagram illustrates a generalized signaling pathway where an indole-based drug

candidate might exert its effects, for example, by acting as a receptor antagonist. This is a

hypothetical representation and does not depict a known pathway for 1,5-dimethyl-1H-indole-
2-carbaldehyde.

Endogenous Ligand

Membrane Receptor
(e.g., GPCR)

Binds and Activates

G-Protein Activation

Indole Derivative
(Antagonist)

Binds and Blocks

Effector Enzyme
(e.g., Adenylyl Cyclase)

Second Messenger Production
(e.g., cAMP)

Downstream Cellular Response
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Caption: Hypothetical mechanism of an indole derivative as a receptor antagonist.

Conclusion
1,5-dimethyl-1H-indole-2-carbaldehyde is a valuable chemical intermediate with potential

applications in drug discovery, agrochemical development, and materials science. Its utility is

derived from the versatile reactivity of the indole nucleus and the aldehyde functional group.

While detailed experimental and biological data for this specific compound are not widely

published, its structural similarity to other biologically active indoles suggests that its derivatives

are promising candidates for further investigation. Future research into the synthesis of novel

compounds from this intermediate and the exploration of their biological activities is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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